N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide

• IUPAC Name: N-[5-chloro-4-[(2,2-diphenylacetyl)amino]-2-methoxyphenyl]benzamide
• InChI: InChI=1S/C28H23ClN2O3/c1-34-25-18-23(22(29)17-24(25)31-27(32)21-15-9-4-10-16-21)30-28(33)26(19-11-5-2-6-12-19)20-13-7-3-8-14-20/h2-18,26H,1H3,(H,30,33)(H,31,32)
• InChI Key: ADTMARBWMGOYFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)Cl)NC(=O)C4=CC=CC=C4
• Molecular Formula: C28H23ClN2O3
• Molecular Weight: 470.9 g/mol

Description

N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide, also known as DPA-714, is a small molecule drug that has been extensively studied for its potential use in the treatment of various diseases. This compound belongs to the class of benzamides and has been found to exhibit anti-inflammatory, neuroprotective, and analgesic properties.

Mechanism of Action

The exact mechanism of action of N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide is not fully understood, but it is thought to act as a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that is involved in a wide range of cellular processes, including apoptosis, inflammation, and cholesterol transport. By binding to TSPO, N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide may modulate these processes and exert its neuroprotective and anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide can reduce the production of pro-inflammatory cytokines and chemokines in the brain, which may contribute to its anti-inflammatory effects. It has also been found to reduce oxidative stress and improve mitochondrial function in animal models of neurodegenerative diseases. In addition, N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide has been shown to have analgesic properties, possibly through its modulation of the endocannabinoid system.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide is its specificity for TSPO, which allows for more targeted and selective modulation of cellular processes. However, one limitation of N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide is its relatively low potency, which may require higher doses to achieve therapeutic effects. In addition, the exact mechanism of action of N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several potential future directions for research on N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide. One area of interest is in the development of more potent analogs of N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide that may have greater therapeutic efficacy. Another area of research is in the application of N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide in the treatment of other diseases, such as cancer, where TSPO has been implicated in tumor growth and progression. Finally, further studies are needed to fully understand the mechanism of action of N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide and its potential use in the treatment of neurodegenerative diseases.

Scientific Research Applications

N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide has been extensively studied for its potential use in the treatment of various diseases. One of the major areas of research has been in the field of neurology, where it has been found to exhibit neuroprotective properties. Studies have shown that N-{5-chloro-4-[(diphenylacetyl)amino]-2-methoxyphenyl}benzamide can reduce neuroinflammation and protect against neuronal damage in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.